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Compound of Interest

Compound Name: IMMH001

Cat. No.: B15569192 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the techniques used for measuring

lymphopenia induced by IMMH001, a selective sphingosine-1-phosphate receptor 1 (S1P1)

modulator. The protocols detailed below are designed to enable researchers to accurately

quantify lymphocyte populations in preclinical models and understand the pharmacological

effects of IMMH001.

Introduction
IMMH001 is a novel S1P1 modulator that acts as a functional antagonist, leading to the

sequestration of lymphocytes in secondary lymphoid organs and a subsequent reduction of

circulating lymphocytes in the peripheral blood.[1][2] This targeted induction of lymphopenia is

a key mechanism of action for its therapeutic effects in autoimmune diseases.[1][3] Accurate

and reproducible measurement of this pharmacological effect is critical for preclinical and

clinical development.

The primary methods for assessing IMMH001-induced lymphopenia are Complete Blood Count

(CBC) with differential and flow cytometry for lymphocyte subset analysis. These techniques

allow for both the quantification of total lymphocyte numbers and the characterization of

specific lymphocyte populations affected by the compound.
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Mechanism of Action: IMMH001-Induced
Lymphocyte Sequestration
IMMH001 is a prodrug that is phosphorylated in vivo to its active form, which then binds to

S1P1 receptors on lymphocytes. This binding internalizes the S1P1 receptors, rendering the

lymphocytes unresponsive to the natural S1P gradient that guides their egress from lymph

nodes.[1][4] Consequently, lymphocytes are retained within the lymph nodes and other

secondary lymphoid organs, leading to a rapid and reversible reduction in peripheral blood

lymphocyte counts.[1][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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